![molecular formula C15H11BrFNO B256630 (2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide](/img/structure/B256630.png)
(2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide
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Overview
Description
(2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide, also known as BFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. BFA is a synthetic molecule that belongs to the class of enamide compounds, which are widely used in drug discovery and development. In
Mechanism of Action
(2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide exerts its biological effects by inhibiting the activity of ADP-ribosylation factor (ARF), a protein that plays a crucial role in vesicular trafficking. This compound binds to the ARF protein and prevents it from interacting with its downstream effectors, thereby disrupting the normal trafficking of proteins and lipids within cells. This disruption can lead to a variety of cellular effects, including the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In immune cells, this compound has been shown to inhibit the production of cytokines and chemokines, leading to the suppression of inflammation. In neurons, this compound has been shown to disrupt the trafficking of neurotransmitter receptors, leading to changes in synaptic transmission.
Advantages and Limitations for Lab Experiments
(2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide has several advantages as a tool compound for research. It is a small molecule that can easily penetrate cell membranes and exert its effects on intracellular targets. It is also relatively stable and can be stored for long periods without significant degradation. However, this compound also has some limitations. It can be toxic to cells at high concentrations, and its effects can be cell type-dependent. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research on (2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide. One area of focus is the development of more potent and selective analogs of this compound that can be used as therapeutic agents. Another area of focus is the elucidation of the molecular mechanisms underlying this compound's effects on cellular processes. This could involve the identification of new protein targets for this compound or the development of new experimental techniques for studying protein trafficking. Finally, there is a need for more studies on the pharmacokinetics and toxicity of this compound, which could inform its potential use as a therapeutic agent in humans.
Conclusion
This compound is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its mechanism of action involves the inhibition of ARF, leading to a disruption of protein trafficking within cells. This compound has been shown to have a variety of biochemical and physiological effects, and it has several advantages as a tool compound for research. However, more research is needed to fully understand its mechanisms of action and potential therapeutic applications.
Synthesis Methods
The synthesis of (2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide involves the reaction of 2-bromoaniline and 4-fluorobenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then reacted with propionyl chloride to yield this compound. The overall yield of the synthesis process is around 50%, and the purity of the final product can be improved by recrystallization.
Scientific Research Applications
(2E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. It has also been investigated for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. In pharmacology, this compound has been used as a tool compound to study the role of protein trafficking in cellular processes. In biochemistry, this compound has been used to study the mechanism of action of various enzymes and proteins.
properties
Molecular Formula |
C15H11BrFNO |
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Molecular Weight |
320.16 g/mol |
IUPAC Name |
(E)-N-(2-bromophenyl)-3-(4-fluorophenyl)prop-2-enamide |
InChI |
InChI=1S/C15H11BrFNO/c16-13-3-1-2-4-14(13)18-15(19)10-7-11-5-8-12(17)9-6-11/h1-10H,(H,18,19)/b10-7+ |
InChI Key |
LPLRPXKNYRZSLQ-JXMROGBWSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)NC(=O)/C=C/C2=CC=C(C=C2)F)Br |
SMILES |
C1=CC=C(C(=C1)NC(=O)C=CC2=CC=C(C=C2)F)Br |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C=CC2=CC=C(C=C2)F)Br |
Origin of Product |
United States |
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